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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566

Benzenepropanol, also known as 3-phenyl-1-propanol, is a common fragrance ingredient and
chemical intermediate. Due to its classification as a substance that can cause severe skin
burns and eye damage, its proper disposal is crucial to ensure the safety of laboratory
personnel and to protect the environment.[1] This guide provides essential information and
step-by-step procedures for the safe and compliant disposal of benzenepropanol waste in a
research and development setting.

Waste Characterization and Regulatory Overview

Benzenepropanol is a combustible liquid and is incompatible with strong oxidizing agents.[1]
Its disposal is governed by hazardous waste regulations. Under the Resource Conservation
and Recovery Act (RCRA), a waste is considered hazardous if it is specifically listed or if it
exhibits certain characteristics: ignitability, corrosivity, reactivity, or toxicity.[2]
Benzenepropanol, being a flammable liquid, may be classified as an ignitable hazardous
waste (D001).[3][4]

It is the responsibility of the waste generator to determine if a waste is hazardous.[5] This
involves understanding the process that generated the waste and its chemical properties. All
disposal activities must comply with local, state, and federal regulations.[6]

Quantitative Data for Disposal of Flammable Liquid
Waste

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b195566?utm_src=pdf-interest
https://www.benchchem.com/product/b195566?utm_src=pdf-body
https://www.echemi.com/sds/3-phenyl-1-propanol-pid_Seven3626.html
https://www.benchchem.com/product/b195566?utm_src=pdf-body
https://www.benchchem.com/product/b195566?utm_src=pdf-body
https://www.echemi.com/sds/3-phenyl-1-propanol-pid_Seven3626.html
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.benchchem.com/product/b195566?utm_src=pdf-body
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.epa.gov/sites/default/files/2016-09/documents/version_2_-_solvent_guidance_final_508_compliant_090116.pdf
https://www.hazardouswasteexperts.com/the-3-rules-of-land-disposal-restrictions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

While specific quantitative disposal parameters for benzenepropanol are not readily available
in public literature, the following table summarizes general quantitative data for the disposal of
flammable liquid laboratory waste, which is the category benzenepropanol falls under.

Regulation/Guideli

Parameter Value/Range Notes
ne
Applicable if the waste
EPA Hazardous D001 (Ignitable benzenepropanol has
o 40 CFR 8§261.21 _
Waste Code Liquid) a flash point below

140°F (60°C).[3][4]

Land Disposal
Restrictions (LDR)

Treatment standards
must be met before
land disposal.[6][7][8]

40 CFR Part 268

Prohibits the land
disposal of untreated

hazardous wastes.[6]

[7](8]

700-900 °F (for less

Higher temperatures
(around 2,000 °F) may

Incineration stable VOCs like General Guidance for )
) ) ) ] be required for
Temperature aromatic Catalytic Incineration
halogenated
hydrocarbons)
compounds.[9]
HDPE shows good
resistance to many
) ) alcohols at room
High-Density

Container Material

Compatibility

Polyethylene (HDPE),

Glass

General Laboratory

Guidelines

temperature.[10][11]
[12][13][14] Always
verify with specific
chemical resistance

charts.

pH for Sewer Disposal

(if permitted)

Not Recommended

General Laboratory

Best Practices

The EPA strongly
discourages the
disposal of solvents
down the drain.[11]
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Experimental Protocol: Preparation of
Benzenepropanol Waste for Disposal

As in-laboratory treatment such as neutralization or degradation of benzenepropanol is not a
standard recommended procedure, the primary protocol involves the safe collection and
packaging of the waste for pickup by a licensed hazardous waste disposal service.

Objective: To safely collect and store benzenepropanol waste for proper disposal.

Materials:

Appropriate waste container (e.g., clean, empty, compatible solvent bottle made of HDPE or
glass)

Funnel

Hazardous waste labels

Personal Protective Equipment (PPE): chemical-resistant gloves, safety glasses, lab coat

Procedure:

» Select a Waste Container: Choose a container that is compatible with benzenepropanol
and is in good condition with a secure, leak-proof cap. The original product container is often
a suitable choice.

o Label the Container: Before adding any waste, affix a hazardous waste label to the container.
Fill in all required information, including the words "Hazardous Waste," the full chemical
name ("Benzenepropanol”), and the associated hazards (e.g., "Ignitable,” "Irritant").

o Segregate the Waste: Collect benzenepropanol waste separately from other waste
streams, especially incompatible materials like strong oxidizing agents.

o Transfer the Waste: Using a funnel to prevent spills, carefully pour the waste
benzenepropanol into the labeled container.
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o Secure the Container: Tightly cap the container immediately after adding waste. Do not leave
funnels in the container.

o Storage: Store the waste container in a designated satellite accumulation area that is a cool,
dry, and well-ventilated location away from ignition sources. Ensure secondary containment

is used for liquid waste.

» Arrange for Disposal: Once the container is full or has been in storage for the maximum
allowable time according to your institution's policies (often not to exceed one year), arrange
for pickup by a licensed hazardous waste disposal company.

Benzenepropanol Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of benzenepropanol waste in a laboratory setting.
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Waste Generation & Characterization
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Caption: Benzenepropanol Waste Disposal Workflow.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and compliant disposal of benzenepropanol, minimizing risks to themselves and the
environment. Always consult your institution's specific Environmental Health and Safety (EHS)
guidelines for detailed protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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